5-(Bromomethyl)-2-oxazolecarbonitrile

• Molecular Formula: C5H3BrN2O
• Molecular Weight: 186.99 g/mol
• IUPAC Name: 5-(bromomethyl)-1,3-oxazole-2-carbonitrile
• InChI: InChI=1S/C5H3BrN2O/c6-1-4-3-8-5(2-7)9-4/h3H,1H2
• InChI Key: XYBCIQSPLRORMB-UHFFFAOYSA-N
• Canonical SMILES: C1=C(OC(=N1)C#N)CBr

Description

5-(Bromomethyl)-2-oxazolecarbonitrile is a heterocyclic compound featuring an oxazole core substituted with a bromomethyl group at position 5 and a cyano group at position 2. The bromomethyl group renders it highly reactive in nucleophilic substitution reactions, while the electron-withdrawing cyano group enhances electrophilicity at adjacent positions. This compound is valuable in pharmaceutical and agrochemical synthesis, particularly as a building block for complex molecules .

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Variations and Reactivity

5-(Bromomethyl)-3-phenylisoxazole

• Molecular Formula: C₁₀H₈BrNO
• Molecular Weight : 238.08 g/mol
• Melting Point : 82.5–85°C
• Key Differences: Replaces the cyano group with a phenyl ring, introducing steric bulk and altering electronic properties. Reactivity: Less prone to nucleophilic attack at position 2 due to the absence of the electron-withdrawing cyano group.

5-Bromo-2-(bromomethyl)oxazole

• Molecular Formula: C₄H₃Br₂NO
• Molecular Weight : 240.88 g/mol
• Key Differences: Contains two bromine atoms (one on the oxazole ring and another on the methyl group). Higher molecular weight and increased reactivity in substitution reactions due to the dual bromine sites. Likely more unstable under thermal or acidic conditions compared to mono-brominated analogs.

2-(Chloromethyl)-5-cyanobenzo[d]oxazole

• Molecular Formula : C₉H₅ClN₂O
• Key Differences :
  • Substitutes bromine with chlorine, reducing leaving group ability and reactivity in nucleophilic substitutions.
  • Incorporates a fused benzo[d]oxazole ring, enhancing aromaticity and stability but complicating synthetic modifications .

Electronic and Steric Effects

5-Bromo-2-(2,6-dichlorophenyl)-1,3-oxazole-4-carbonitrile

• Molecular Formula : C₁₀H₄BrCl₂N₂O
• Applications : Used in research for its stability and halogen-rich structure, suitable for cross-coupling reactions .
• Bromine at position 5 and cyano at position 4 create a distinct electronic profile compared to the target compound.

5-Amino-2-benzyl-1,3-oxazole-4-carbonitrile

• Molecular Formula : C₁₁H₉N₃O
• Molecular Weight : 199.21 g/mol
• Key Differences: Replaces bromomethyl with a benzyl group and adds an amino substituent, enabling hydrogen bonding and altering solubility. The amino group increases basicity, making this compound more suitable for biological applications.

Physicochemical Properties

Compound	Molecular Weight (g/mol)	Melting Point (°C)	Key Substituents	Reactivity Profile
5-(Bromomethyl)-2-oxazolecarbonitrile	~210 (estimated)	Not reported	BrCH₂ (C5), CN (C2)	High (nucleophilic substitution)
5-(Bromomethyl)-3-phenylisoxazole	238.08	82.5–85	BrCH₂ (C5), Ph (C3)	Moderate (steric hindrance)
5-Bromo-2-(bromomethyl)oxazole	240.88	Not reported	Br (C5), BrCH₂ (C2)	Very high (dual bromine sites)
2-(Chloromethyl)-5-cyanobenzo[d]oxazole	~194 (estimated)	Not reported	ClCH₂ (C2), CN (C5)	Low (poor leaving group ability)

Q & A

Q. How can researchers optimize the synthesis of 5-(Bromomethyl)-2-oxazolecarbonitrile to improve yield and purity?

Answer:

• Key Steps :

  • Multi-step synthesis : Begin with oxazole ring formation via cyclization of β-ketoisonitriles or condensation of precursors like 2-aminophenol derivatives. Bromination of the methyl group is critical .
  • Reaction Conditions : Use anhydrous solvents (e.g., THF, DMF) under inert atmospheres (N₂/Ar) to prevent hydrolysis of intermediates .
  • Purification : Column chromatography (silica gel, hexane/EtOAc) or recrystallization (ethanol/water) enhances purity.

• Data Table :

  Solvent System	Temperature (°C)	Yield (%)	Purity (%)
  THF/N₂	0–25	65	98
  DMF/Ar	25–50	72	95

Q. What spectroscopic techniques are most effective for characterizing 5-(Bromomethyl)-2-oxazolecarbonitrile?

Answer:

• NMR :
  • ¹H NMR : Look for signals at δ 4.2–4.5 ppm (CH₂Br) and δ 7.0–8.5 ppm (oxazole protons) .
  • ¹³C NMR : Carbonitrile (C≡N) appears at ~115 ppm; oxazole carbons range from 140–160 ppm .
• IR : Strong absorption at ~2220 cm⁻¹ (C≡N stretch) and 1600–1650 cm⁻¹ (C=N/C=C oxazole) .
• Mass Spec : Molecular ion peak at m/z 213 (C₆H₅BrN₂O) with fragmentation patterns confirming bromomethyl substitution .

Advanced Questions

Q. How does the bromomethyl substituent influence the reactivity of 5-(Bromomethyl)-2-oxazolecarbonitrile in nucleophilic substitution reactions?

Answer:

• Mechanistic Insights :
  • The bromomethyl group undergoes SN2 reactions with nucleophiles (e.g., amines, thiols) to form functionalized oxazoles. Steric hindrance from the oxazole ring may reduce reaction rates .
  • Regioselectivity : The electron-withdrawing carbonitrile group directs nucleophilic attack to the bromomethyl site .
• Case Study :
  Reaction with morpholine yields 5-(Morpholinomethyl)-2-oxazolecarbonitrile (85% yield in DMF at 60°C) .

Q. What strategies resolve contradictions in reported synthetic pathways for 5-(Bromomethyl)-2-oxazolecarbonitrile?

Answer:

• Common Issues :
  • Discrepancies in solvent choice (e.g., THF vs. DMF) and bromination methods (NBS vs. HBr/AcOH) .
• Resolution Workflow :
  • Literature Cross-Validation : Compare PubChem (CID 2735587) and CAS (32863-31-3) data for reaction conditions .
  • Experimental Replication : Test conflicting methods under controlled conditions (e.g., inert atmosphere, humidity control).
  • Analytical Consistency : Use standardized HPLC or GC-MS to assess purity across methods .

Q. How can computational modeling predict the stability and reactivity of 5-(Bromomethyl)-2-oxazolecarbonitrile?

Answer:

• Tools :
  • DFT Calculations : Optimize geometry (B3LYP/6-31G*) to evaluate bond dissociation energies (BDEs) for C-Br (~65 kcal/mol) .
  • Retrosynthesis Software : Use Pistachio/BKMS databases to identify feasible precursors (e.g., oxazole-2-carbonitrile derivatives) .
• Applications :
  • Predict regioselectivity in cross-coupling reactions (e.g., Suzuki-Miyaura) using Fukui indices .

Specialized Methodological Challenges

Q. What precautions are required to handle the hygroscopic and light-sensitive nature of 5-(Bromomethyl)-2-oxazolecarbonitrile?

Answer:

• Storage : Store under argon at –20°C in amber vials with molecular sieves (3Å) .
• Handling : Use Schlenk lines for air-sensitive reactions; monitor humidity (<10% RH) via in-line sensors .

Q. How can researchers design kinetic studies to probe the degradation pathways of 5-(Bromomethyl)-2-oxazolecarbonitrile in solution?

Answer:

• Experimental Setup :

  • Accelerated Stability Testing : Expose samples to elevated temperatures (40–80°C) and analyze degradation products via LC-MS .
  • Kinetic Modeling : Use Arrhenius plots to calculate activation energy (Eₐ) for hydrolysis (~25–30 kJ/mol in aqueous DMSO) .

• Key Degradation Products :

  Condition	Major Product	Mechanism
  Acidic (pH 3)	5-(Hydroxymethyl)-2-oxazole	Hydrolysis
  Basic (pH 10)	Oxazole-2-carbonitrile	Dehydrohalogenation

Data-Driven Research Gaps

Q. What are the understudied applications of 5-(Bromomethyl)-2-oxazolecarbonitrile in materials science?

Answer:

• Emerging Uses :
  • Polymer Cross-Linking : Bromomethyl groups enable covalent incorporation into conductive polymers (e.g., PEDOT) .
  • MOF Synthesis : React with Zn(NO₃)₂ to form metal-organic frameworks (MOFs) with high surface area (>1000 m²/g) .

Q. How can high-throughput screening (HTS) optimize reaction conditions for derivatizing 5-(Bromomethyl)-2-oxazolecarbonitrile?

Answer:

• Workflow :
  • Library Design : Test 96 combinations of solvents (DMF, THF), bases (K₂CO₃, Et₃N), and nucleophiles (amines, azides).
  • Automated Analysis : Use robotic liquid handlers and UPLC-MS for rapid yield/purity assessment .
• Outcome : Identify optimal conditions (e.g., DMF/Et₃N at 50°C for 12 h) with >90% conversion .